N-(2,4-dimethylphenyl)-2-(4-ethyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C16H25N3O/c1-4-18-7-9-19(10-8-18)12-16(20)17-15-6-5-13(2)11-14(15)3/h5-6,11H,4,7-10,12H2,1-3H3,(H,17,20)
• InChI Key: MSHGPKJJGWIGFI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

N-(2,4-dimethylphenyl)-2-(4-ethyl-1-piperazinyl)acetamide, commonly known as DMPEA, is a compound that belongs to the class of piperazine derivatives. The compound has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The exact mechanism of action of DMPEA is not yet fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor. DMPEA has been shown to induce a dose-dependent increase in intracellular calcium levels, which is indicative of 5-HT2A receptor activation.
Biochemical and Physiological Effects:
DMPEA has been shown to have various biochemical and physiological effects. It has been demonstrated to induce a dose-dependent increase in the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. DMPEA has also been shown to increase the expression of the immediate-early gene c-fos in the prefrontal cortex, which is indicative of neuronal activation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DMPEA is its high affinity for the 5-HT2A receptor, which makes it a valuable tool for studying the receptor's function. Additionally, DMPEA has a high selectivity for the 5-HT2A receptor, which makes it useful for studying the receptor's specific effects. However, one of the limitations of DMPEA is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of DMPEA. One area of research is the development of more selective ligands for the 5-HT2A receptor. Additionally, the study of DMPEA's effects on other receptors and neurotransmitter systems could provide valuable insights into its mechanism of action. Finally, the use of DMPEA in animal models of psychiatric disorders could provide valuable insights into the role of the 5-HT2A receptor in these conditions.
Conclusion:
In conclusion, DMPEA is a compound that has gained significant attention in the scientific community due to its potential use in various research applications. Its high affinity and selectivity for the 5-HT2A receptor make it a valuable tool for studying the receptor's function. However, its potential for off-target effects and the need for more selective ligands highlight the importance of continued research in this area.

Synthesis Methods

The synthesis of DMPEA involves the reaction of 2,4-dimethylphenylhydrazine with ethyl 2-chloroacetate, followed by the reaction with piperazine. The resulting product is DMPEA, which can be purified through recrystallization.

Scientific Research Applications

DMPEA has been extensively studied for its potential use in various scientific research applications. One of the most significant areas of research is its use as a ligand in the study of G protein-coupled receptors (GPCRs). DMPEA has been shown to bind to the serotonin 5-HT2A receptor, which is involved in various physiological processes, including mood regulation, cognition, and perception.